6-benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone

• IUPAC Name: 6-benzoyl-2-(6-methoxypyridin-3-yl)-5-(trifluoromethyl)pyridazin-3-one
• InChI: InChI=1S/C18H12F3N3O3/c1-27-14-8-7-12(10-22-14)24-15(25)9-13(18(19,20)21)16(23-24)17(26)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key: QVNAXISCGBQIHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C18H12F3N3O3
• Molecular Weight: 375.3 g/mol

Description

6-benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone (6-BPT) is an organic compound with a variety of potential applications in the field of scientific research. It is a member of the pyridazinone family of compounds, which are known to exhibit a range of biological activities. 6-BPT has been studied in recent years for its potential as an anti-inflammatory, anti-bacterial, and anti-cancer agent. In addition, 6-BPT has been studied for its potential to be used as a potential herbicide or fungicide. In

Scientific Research Applications

Synthesis and Pharmacological Evaluation

6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone derivatives have been synthesized and evaluated for various pharmacological activities. These compounds are part of the pyridazinone family, known for their diverse biological activities. The synthesis of these compounds involves several steps, including the incorporation of benzoylphenylurea into the pyridazinone ring, leading to derivatives with significant anti-inflammatory and analgesic properties (Muchowski et al., 1985; Ling Yun, 2008).

Molecular Docking and In Vitro Screening

Recent studies have extended the application of 6-benzoyl pyridazinone derivatives to molecular docking and in vitro screening for antimicrobial and antioxidant activities. These studies highlight the potential of these compounds in the development of new therapeutic agents (Flefel et al., 2018).

Novel Pyridazinone Systems Preparation

The preparation of novel pyridazinone systems has been explored through reactions involving acyl hydrazines, showcasing the versatility of pyridazinone scaffolds in synthesizing compounds with potential pharmacological applications (Unal et al., 2006).

Antimicrobial and Antioxidant Activities

New derivatives of this compound have been synthesized and evaluated for their antimicrobial and antioxidant activities. This research contributes to the identification of novel agents that could be further developed for medical applications (Bassyouni et al., 2012).

Vasorelaxant and Antiplatelet Activities

Exploring the vasorelaxant and antiplatelet activities of 6-substituted and 2,6-disubstituted pyridazinone derivatives has opened new avenues for the development of cardiovascular drugs. These compounds exhibit promising biological activities that could be harnessed for therapeutic purposes (Costas et al., 2010).